Cas no 400073-98-5 (1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 400073-98-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD03001208
• CID: 3142910
• PubChem ID: 2763544
• Update Time: 2025-06-14

1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-5-(p-tolyloxy)-1H-pyrazole-4-carbaldehyde
• 400073-98-5
• DTXSID601166508
• 1-methyl-5-(4-methylphenoxy)-3-phenylpyrazole-4-carbaldehyde
• 1T-0339
• 1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde
• AKOS005069869
• CS-0363879
• MFCD03001208
• 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carboxaldehyde
• 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD03001208
• Inchi： 1S/C18H16N2O2/c1-13-8-10-15(11-9-13)22-18-16(12-21)17(19-20(18)2)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： NMTGQTGBOYBAHL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=C(C=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 292.121177757Da
• Monoisotopic Mass: 292.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 90-92°C

1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 400073-98-5)

1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 400073-98-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and aldehyde functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Researchers and industries are increasingly exploring its potential applications due to its structural flexibility and reactivity.

The 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde structure features a phenyl ring and a methylphenoxy substituent, which contribute to its distinct chemical properties. These features make it a valuable building block in the development of heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its role in the synthesis of anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic solutions in healthcare.

In the context of green chemistry, CAS No. 400073-98-5 has been investigated for its compatibility with sustainable synthesis methods. The compound’s aldehyde group allows for efficient derivatization, enabling researchers to minimize waste and reduce environmental impact. This aligns with the global shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential in material science. Its aromatic and heterocyclic nature makes it a candidate for designing advanced polymers and coatings. With the rise of smart materials and nanotechnology, 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde could play a role in developing next-generation materials with enhanced durability and functionality.

From a commercial perspective, the demand for CAS No. 400073-98-5 is driven by its applications in pharmaceutical intermediates and agrochemicals. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to clients seeking high-purity reagents for research and development. Its synthetic versatility and stability under various conditions make it a preferred choice for industrial applications.

For researchers exploring structure-activity relationships (SAR), 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde offers a scaffold for modifying biological activity. This is particularly relevant in the search for enzyme inhibitors and receptor modulators, topics frequently queried in academic and pharmaceutical databases. The compound’s electrophilic and nucleophilic sites provide ample opportunities for functionalization, enabling tailored designs for specific biological targets.

In summary, 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 400073-98-5) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, reflecting the evolving needs of modern science and industry. As interest in heterocyclic chemistry and green synthesis continues to grow, this compound is poised to remain a key player in innovative chemical solutions.